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Abstract

Elephantin, a germacrane sesquiterpenoid lactone isolated from the plant Elephantopus
elatus, has demonstrated significant antineoplastic properties. This technical guide provides a
comprehensive overview of the physicochemical characteristics of Elephantin, its isolation and
characterization, and its proposed mechanism of action. All quantitative data are summarized
for clarity, and detailed experimental protocols, where available, are described. Visualizations
of key workflows and signaling pathways are provided to facilitate understanding.

Physicochemical Properties

Elephantin is a complex natural product with the molecular formula C20H2207. [1]Its chemical
structure and key physicochemical properties are summarized in the tables below.

Table 1: General and Structural Properties of Elephantin
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Property Value Source
Molecular Formula C20H2207 PubChem CID: 442205 [1]
Molecular Weight 374.4 g/mol PubChem CID: 442205 [1]
[(1R,3R,5R,6S,10R,11S)-3-
methyl-9-methylidene-8,14-
dioxo-4,7,15-
IUPAC Name ] PubChem CID: 442205 [1]
trioxatetracyclo[11.2.1.03,>.08,1
Olhexadec-13(16)-en-11-yl] 3-
methylbut-2-enoate
CC(=CC(=0O)O[C@H]1CC2=C-
-INVALID-LINK--
SMILES PubChem CID: 442205
[C@@HJ4[C@@H]1IC(=C)C(=
0)04)C">C@@HOC2=0)C
CAS Number 21899-50-3 J-GLOBAL

Table 2: Physicochemical Data for Elephantin

Experimental

Property Value .
Conditions/Notes
Melting Point 242-244 °C Crystalline solid
- ) ) Likely decomposes at high
Boiling Point Data not available
temperatures
Soluble in chloroform, acetone,
and ethyl acetate. Sparingly N ]
. _ General solubility profile for
Solubility soluble in ether and benzene.

Insoluble in water and

petroleum ether.

sesquiterpenoid lactones

Spectral Data

The structure of Elephantin was elucidated using a combination of spectroscopic techniques.

The key spectral data are summarized below.
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Table 3: Summary of Spectral Data for Elephantin

Spectroscopic Method

Key Observations

Infrared (IR) Spectroscopy

Peaks characteristic of hydroxyl, y-lactone, a,3-

unsaturated ester, and epoxide functionalities.

1H Nuclear Magnetic Resonance (NMR)

Spectroscopy

Signals corresponding to the various protons in
the complex germacrane skeleton, including

olefinic and methyl protons.

13C Nuclear Magnetic Resonance (NMR)

Spectroscopy

Resonances confirming the presence of 20
carbon atoms, including carbonyls of the lactone
and ester groups, and carbons of the epoxide

ring.

Mass Spectrometry (MS)

High-resolution mass spectrometry supports the
molecular formula C20H2207. [1]Fragmentation

patterns provide further structural information.

Experimental Protocols

Isolation and Purification of Elephantin

The following is a generalized protocol for the isolation and purification of Elephantin from

Elephantopus elatus, based on established methods for isolating sesquiterpenoid lactones.
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Dried, powdered Elephantopus elatus plant material

:

Extraction with chloroform at room temperature

:

Concentration of the chloroform extract under reduced pressure

l

Partitioning of the residue between petroleum ether and 90% methanol

:

Separation of the methanol layer

:

Concentration of the methanol extract

l

Chromatography of the residue on silica gel

:

Elution with a gradient of chloroform and methanol

:

Collection and analysis of fractions (TLC)

:

Crystallization of Elephantin from chloroform-ether

l

Pure Elephantin crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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